Cas no 2034552-55-9 (N-{1-4-(thiophen-2-yl)benzoylazetidin-3-yl}pyrimidin-2-amine)

N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine is a synthetic organic compound featuring a benzoyl-substituted azetidine core linked to a pyrimidin-2-amine moiety via an amide bond. The presence of a thiophene ring enhances its potential as a versatile intermediate in medicinal chemistry, particularly in the development of kinase inhibitors or other biologically active molecules. Its structural complexity allows for selective interactions with target proteins, while the azetidine scaffold contributes to improved metabolic stability. The compound’s well-defined synthetic route ensures high purity, making it suitable for research applications in drug discovery and structure-activity relationship studies.
N-{1-4-(thiophen-2-yl)benzoylazetidin-3-yl}pyrimidin-2-amine structure
2034552-55-9 structure
Product Name:N-{1-4-(thiophen-2-yl)benzoylazetidin-3-yl}pyrimidin-2-amine
CAS No:2034552-55-9
MF:C18H16N4OS
MW:336.410841941834
CID:6104415
PubChem ID:119103789
Update Time:2025-11-05

N-{1-4-(thiophen-2-yl)benzoylazetidin-3-yl}pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-{1-4-(thiophen-2-yl)benzoylazetidin-3-yl}pyrimidin-2-amine
    • N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine
    • (3-(pyrimidin-2-ylamino)azetidin-1-yl)(4-(thiophen-2-yl)phenyl)methanone
    • 2034552-55-9
    • F6550-4526
    • CCG-358678
    • AKOS026696636
    • [3-(pyrimidin-2-ylamino)azetidin-1-yl]-(4-thiophen-2-ylphenyl)methanone
    • Inchi: 1S/C18H16N4OS/c23-17(14-6-4-13(5-7-14)16-3-1-10-24-16)22-11-15(12-22)21-18-19-8-2-9-20-18/h1-10,15H,11-12H2,(H,19,20,21)
    • InChI Key: AZOSCZCOLOIVLI-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1C=CC(=CC=1)C(N1CC(C1)NC1N=CC=CN=1)=O

Computed Properties

  • Exact Mass: 336.10448232g/mol
  • Monoisotopic Mass: 336.10448232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 86.4Ų

N-{1-4-(thiophen-2-yl)benzoylazetidin-3-yl}pyrimidin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6550-4526-2μmol
N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine
2034552-55-9
2μmol
$57.0 2023-09-05
Life Chemicals
F6550-4526-5μmol
N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine
2034552-55-9
5μmol
$63.0 2023-09-05
Life Chemicals
F6550-4526-10μmol
N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine
2034552-55-9
10μmol
$69.0 2023-09-05
Life Chemicals
F6550-4526-20μmol
N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine
2034552-55-9
20μmol
$79.0 2023-09-05
Life Chemicals
F6550-4526-1mg
N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine
2034552-55-9
1mg
$54.0 2023-09-05
Life Chemicals
F6550-4526-2mg
N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine
2034552-55-9
2mg
$59.0 2023-09-05
Life Chemicals
F6550-4526-3mg
N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine
2034552-55-9
3mg
$63.0 2023-09-05
Life Chemicals
F6550-4526-4mg
N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine
2034552-55-9
4mg
$66.0 2023-09-05
Life Chemicals
F6550-4526-5mg
N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine
2034552-55-9
5mg
$69.0 2023-09-05
Life Chemicals
F6550-4526-10mg
N-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}pyrimidin-2-amine
2034552-55-9
10mg
$79.0 2023-09-05

Additional information on N-{1-4-(thiophen-2-yl)benzoylazetidin-3-yl}pyrimidin-2-amine

Research Brief on N-{1-4-(thiophen-2-yl)benzoylazetidin-3-yl}pyrimidin-2-amine (CAS: 2034552-55-9)

The compound N-{1-4-(thiophen-2-yl)benzoylazetidin-3-yl}pyrimidin-2-amine (CAS: 2034552-55-9) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine and pyrimidine core, has attracted significant attention due to its potential therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and kinase inhibition. Recent studies have explored its synthesis, structural optimization, and biological activity, positioning it as a versatile scaffold for drug discovery.

Recent literature highlights the compound's role as a selective inhibitor of specific kinase targets, with demonstrated efficacy in preclinical models of inflammatory diseases and certain cancers. The incorporation of the thiophene moiety enhances its binding affinity and pharmacokinetic properties, making it a viable lead compound for further development. Structural-activity relationship (SAR) studies have identified key modifications that improve potency and selectivity, while maintaining favorable drug-like properties.

In vitro and in vivo studies have shown that N-{1-4-(thiophen-2-yl)benzoylazetidin-3-yl}pyrimidin-2-amine exhibits promising bioavailability and low toxicity profiles, which are critical for its progression into clinical trials. Mechanistic studies reveal its ability to disrupt pathogenic signaling pathways, particularly those involving aberrant kinase activity. These findings underscore its potential as a therapeutic agent for conditions such as rheumatoid arthritis and certain hematological malignancies.

Ongoing research is focused on optimizing the compound's formulation and delivery methods to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating its development, with several patent applications filed in recent years. The compound's unique chemical structure and biological activity make it a subject of interest for multidisciplinary research, bridging gaps between chemistry, biology, and medicine.

In conclusion, N-{1-4-(thiophen-2-yl)benzoylazetidin-3-yl}pyrimidin-2-amine represents a significant advancement in the search for novel kinase inhibitors. Its robust preclinical data and modular chemical structure provide a strong foundation for future drug development. Further studies are warranted to explore its full therapeutic potential and to address any challenges related to its clinical translation.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.